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Compound of Interest

Compound Name: Barrelin

Cat. No.: B1207042

Ensuring safety and compliance in the disposal of chemical barrels is a critical component of
laboratory management. This guide provides essential safety and logistical information for
researchers, scientists, and drug development professionals on the proper disposal procedures
for chemical barrels, with a focus on adherence to environmental regulations and the promotion
of a safe working environment.

The Resource Conservation and Recovery Act (RCRA) governs the management of hazardous
waste, including the determination of when a container is considered "empty" and no longer
subject to the most stringent regulations. Understanding these regulations is key to compliant
and safe disposal practices.

Determining "RCRA Empty" Status

A chemical barrel is not considered hazardous waste if it is "/RCRA empty." The criteria for a
barrel to be deemed RCRA empty depend on the nature of the chemical it previously held.

Table 1: RCRA Criteria for Empty Containers
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Waste Type

Criteria for "RCRA Empty"

Non-Acutely Hazardous Waste

All possible waste has been removed by
pouring, pumping, or suction, and no more than
one inch (2.5 cm) of residue remains on the
bottom of the container.[1][2][3][4] For
containers 119 gallons or less, no more than 3%
by weight of the total capacity of the container
can remain.[2] For containers greater than 119

gallons, this is reduced to 0.3% by weight.[5]

Acutely Hazardous Waste

The container must be triple-rinsed with a
solvent capable of removing the chemical
residue.[1][2] Alternatively, it can be cleaned by
another method proven to be equally effective.
[1] The rinsate generated from this process
must be collected and managed as hazardous

waste.[1]

Compressed Gas

The pressure in the container must approach

atmospheric pressure.[2][6]

Disposal Procedures for Empty Barrels

Once a barrel is confirmed to be "RCRA empty," the following steps should be taken for its

proper disposal. This workflow ensures that all safety and regulatory precautions are met.
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Barrel Disposal Workflow
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A workflow for the proper disposal of empty chemical barrels.
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Experimental Protocol: Triple Rinsing a 55-Gallon
Barrel

The triple rinse procedure is a critical step for barrels that have contained acutely hazardous
waste. This method is designed to remove residues to a level that renders the container "RCRA

empty."

Table 2: Triple Rinsing Protocol for a 55-Gallon Barrel
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Step Action Quantitative Data

Empty the barrel to the lowest

possible level.

Fill the barrel with a suitable
2 solvent (e.g., water) to 25% of 13.75 gallons (52 liters)
its capacity.[7]

Securely replace and tighten

the bungs.

Tip the barrel on its side and
roll it back and forth for at least
one complete revolution for 30
seconds.[7][8]

Stand the barrel on one end
and tip it back and forth
several times to rinse the

corners.[7]

Turn the barrel over to the
6 other end and repeat the -

previous step.[7]

Carefully empty the rinsate into
7 a designated hazardous waste -

container.[7]

Repeat steps 2 through 7 two
) Total solvent used: 41.25
8 more times for a total of three )
) gallons (156 liters)
rinses.[7]

Puncture the base of the drum

to prevent reuse.[7]

Store the empty, rinsed barrel
10 under cover to protect from -

rain.[7]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.aptechgroup.com/the-trouble-with-triple-rinsing/
https://www.aptechgroup.com/the-trouble-with-triple-rinsing/
https://www.agrecycling.org/wp-content/uploads/2023/01/Rinsing-Best-Practices-Handout-REV-03-03-23-2.pdf
https://www.aptechgroup.com/the-trouble-with-triple-rinsing/
https://www.aptechgroup.com/the-trouble-with-triple-rinsing/
https://www.aptechgroup.com/the-trouble-with-triple-rinsing/
https://www.aptechgroup.com/the-trouble-with-triple-rinsing/
https://www.aptechgroup.com/the-trouble-with-triple-rinsing/
https://www.aptechgroup.com/the-trouble-with-triple-rinsing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Labeling and Transportation

Proper labeling is crucial for the safe transportation of empty barrels, even those deemed
"RCRA empty." The Department of Transportation (DOT) has specific requirements for labeling
containers that have held hazardous materials.

DOT Labeling Requirements for Empty Barrels:

The container must be clearly labeled as "HAZARDOUS WASTE—Federal Law Prohibits
Improper Disposal."[1][2]

The label must also include the phrase: "If found, contact the nearest police or public safety

authority, or the U.S. Environmental Protection Agency."[1][2]

The generator's company name must be clearly visible on the container.[1][2]

All labels must be durable, easily visible, and in English.[1][2]

The following decision tree can help in determining the appropriate labeling and transportation

requirements.
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Labeling and Transportation Decision Tree
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Decision tree for labeling and transporting empty barrels.

Final Disposal Options

Once a barrel is properly emptied, rinsed (if required), and labeled, there are several disposal

options:

¢ Recycling: Steel drums can be recycled as scrap metal.[3][4] To prepare a drum for scrap
metal recycling, both the top and bottom should be removed by a mechanical opener (not a
torch, due to explosion risk) and the drum should be flattened.[3][4]
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e Reconditioning: Some companies specialize in reconditioning used drums for reuse.

« Landfill Disposal: If recycling or reconditioning is not an option, the empty barrel may be
disposed of in a permitted solid waste landfill.[9]

e Reuse: If the barrel is in good condition, it can be reused for the accumulation of compatible
hazardous waste.[10] The original label must be completely removed or defaced, and a new
hazardous waste label must be affixed.

For large quantities of barrels or in cases of uncertainty, it is highly recommended to contract a
licensed hazardous waste disposal company. These companies have the expertise and permits
to handle the transportation and disposal of chemical barrels in a safe, compliant, and
environmentally responsible manner.[11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of Chemical Barrels: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207042#barrelin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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